Phosphoric acid, octyl ester, diethanolamine salt

• CAS No.: 67874-53-7
• Molecular Formula: C12H30NO6P
• Molecular Weight: 315.34 g/mol
• IUPAC Name: 2-(2-hydroxyethylamino)ethanol;octyl dihydrogen phosphate
• InChI: InChI=1S/C8H19O4P.C4H11NO2/c1-2-3-4-5-6-7-8-12-13(9,10)11;6-3-1-5-2-4-7/h2-8H2,1H3,(H2,9,10,11);5-7H,1-4H2
• InChI Key: ITSXQPHPQLBAHV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOP(=O)(O)O.C(CO)NCCO
• Related CAS: 65151-84-0; 59707-20-9

Description

Phosphoric acid, octyl ester, diethanolamine salt is a chemical compound that belongs to the class of organophosphates. It is commonly used as a surfactant due to its amphiphilic nature, which allows it to reduce surface tension between different phases, such as oil and water. This compound is particularly valued in various industrial applications for its ability to enhance the solubility and dispersion of other substances.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of phosphoric acid, octyl ester, diethanolamine salt typically involves the esterification of phosphoric acid with octanol, followed by neutralization with diethanolamine. The reaction can be summarized as follows:

• Esterification: : Phosphoric acid reacts with octanol in the presence of a catalyst, such as sulfuric acid, to form phosphoric acid, octyl ester.

  $$\text{H}_3\text{PO}_4 + \text{C}_8\text{H}_{17}\text{OH} \rightarrow \text{C}_8\text{H}_{17}\text{OPO}_3\text{H}_2 + \text{H}_2\text{O}$$H3​PO4​+C8​H17​OH→C8​H17​OPO3​H2​+H2​O

• Neutralization: : The resulting ester is then neutralized with diethanolamine to form the final product.

  $$\text{C}_8\text{H}_{17}\text{OPO}_3\text{H}_2 + \text{(HOCH}_2\text{CH}_2\$$C8​H17​OPO3​H2​+(HOCH2​CH2​